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Compound of Interest

Compound Name: Citrinin-13C13

Cat. No.: B15566661

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the validated detection of
citrinin, a nephrotoxic mycotoxin produced by several species of Penicillium, Aspergillus, and
Monascus fungi. The accurate and sensitive quantification of citrinin is crucial for food safety,
quality control, and in toxicological studies. The following sections detail established analytical
methodologies, including High-Performance Liquid Chromatography with Fluorescence
Detection (HPLC-FLD), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and
Enzyme-Linked Immunosorbent Assay (ELISA).

Data Presentation

The performance characteristics of the described methods are summarized in the tables below
for easy comparison. These values represent typical performance and may vary based on the
specific matrix, instrumentation, and laboratory conditions.

Table 1: Performance Characteristics of HPLC-FLD and LC-MS/MS Methods for Citrinin
Detection in Cereals and Food Supplements.
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HPLC-FLD with

Performance Immunoaffinity LC-MS/MS with LC-MS/MS with IAC
Parameter Column (IAC) QUEChERS Cleanup
Cleanup
Limit of Detection 0.1- 3.0 ug/kal][2] 0.07 - 5.0 uglkg[1](3] 0.02 ng/mL (in urine)
.1 - 3.0 pg/kg 07 -5.0 pg/kg

(LOD) [41[5]
Limit of Quantification 0.25 - 50 pg/kg[1][2 0.05 ng/mL (in urine

Q HafkglHliz] 0.24 - 10.0 pg/kg[1][3] J ( )
(LOQ) [6] [41[5]
Recovery 80 - 110%[1] 70 - 110%[1] 82 - 104%[3]
Precision (RSD) < 15%][1] < 15%][1] < 14%[3]
Specificity High[1] High[1] Very High
Throughput Moderate[1] High[1] Moderate
Cost Moderate[1] High[1] High

Table 2: Performance Characteristics of Immunoassays for Citrinin Detection.

Indirect Competitive ELISA  Direct Competitive ELISA
Performance Parameter

(ic-ELISA) (dc-ELISA)
IC50 0.037 - 0.761 ng/mL[7][8] 4.1 ng/mL[9]
Limit of Detection (LOD) 0.01 - 0.089 ng/mL][8][10] 0.2 ng/mL[9]
Linear Range 0.01 - 5.96 ng/mL[10] Not Specified
Recovery 83.6 - 92.0%[7] Not Specified

o < 0.01% with other »
Cross-reactivity toxins{[7] Not Specified
mycotoxins

Experimental Protocols and Workflows

High-Performance Liquid Chromatography with
Fluorescence Detection (HPLC-FLD)
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This method offers high selectivity and sensitivity for citrinin analysis and is a robust choice for

targeted analysis.[1] Immunoaffinity column (IAC) cleanup is frequently employed to remove
matrix interferences.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Validated Methods for the Detection of Citrinin:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566661#developing-a-validated-method-for-
citrinin-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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